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Compound Name: 2,6-Di-o-methyl-d-glucose

Cat. No.: B15180738

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,6-Di-O-methyl-D-glucose, a
methylated derivative of D-glucose. Contrary to common assumptions about saccharide
derivatives, extensive research indicates that 2,6-Di-O-methyl-D-glucose is not a naturally
occurring compound. Instead, its presence in scientific literature is primarily linked to its
chemical synthesis. This document details the established laboratory synthesis of this
compound, its known chemical and physical properties, and discusses the apparent lack of
documented biological activity or involvement in signaling pathways. The information presented
Is intended to serve as a foundational resource for researchers in carbohydrate chemistry and
drug development.

Introduction

Methylated monosaccharides are crucial compounds in carbohydrate research, serving as
synthetic intermediates and probes for studying the roles of specific hydroxyl groups in
biological processes. While many methylated sugars are found in nature, 2,6-Di-O-methyl-D-
glucose appears to be an exception. This guide clarifies its synthetic origin and compiles the
available technical information.

Synthesis of 2,6-Di-O-methyl-D-glucose
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The primary method for the synthesis of 2,6-Di-O-methyl-D-glucose was reported by Oldham
and Rutherford. The synthesis is a multi-step process starting from a more readily available
glucose derivative.

Experimental Protocols

Synthesis of 3,5-benzylidene-6-monomethylglucose:

A solution of 20 g of 3,5-benzylidene-1,2-acetoneglucose in 100 cc. of 20% acetic acid is
heated on a water-bath for thirty minutes. The resulting solution is then evaporated under
diminished pressure to a syrup. The residue is dissolved in 100 cc. of water and the
evaporation is repeated to ensure the complete removal of acetic acid and acetone. The
resulting syrup is dissolved in 100 cc. of water, and the solution is shaken with a small amount
of decolorizing carbon and filtered. The clear filtrate is then evaporated to a syrup, which is
subsequently dissolved in 50 cc. of warm acetone. Upon cooling and scratching, crystallization
occurs. The crystals are filtered, washed with a small amount of cold acetone, and dried. The
yield of 3,5-benzylidene-6-monomethylglucose is approximately 12 g.

Synthesis of 2,6-Di-O-methyl-D-glucose:

Further methylation of 3,5-benzylidene-6-monomethylglucose at the 2-position followed by the
removal of the benzylidene protecting group yields 2,6-Di-O-methyl-D-glucose. The detailed
procedure for this second step as described by Oldham and Rutherford involves the use of
diazomethane for selective methylation, a process that requires specialized equipment and
safety precautions.

Chemical and Physical Properties

There is a scarcity of publicly available, tabulated quantitative data for 2,6-Di-O-methyl-D-
glucose. The properties listed below are based on the expected characteristics of a di-O-
methylated hexopyranose.
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Property Value

Molecular Formula CsH1606

Molecular Weight 208.21 g/mol

Appearance Expected to be a white crystalline solid

Expected to be soluble in water and polar

Solubility
organic solvents

Biological Activity and Signaling Pathways

Despite extensive searches of scientific literature, there is no documented evidence of natural
occurrence for 2,6-Di-O-methyl-D-glucose. Furthermore, there are no published studies
investigating its biological activity or its role in any signaling pathways. Its significance appears
to be primarily as a synthetic carbohydrate derivative for chemical studies.

Experimental and Logical Diagrams
Synthesis Workflow for 2,6-Di-O-methyl-D-glucose

The following diagram illustrates the synthetic pathway from D-glucose to 2,6-Di-O-methyl-D-
glucose, highlighting the key intermediates and protection/deprotection steps.

aaaaaaaa

Click to download full resolution via product page

Caption: Synthetic pathway for 2,6-Di-O-methyl-D-glucose.

Conclusion

2,6-Di-O-methyl-D-glucose is a synthetic derivative of D-glucose that is not found in nature.
Its preparation involves a multi-step chemical synthesis requiring the strategic use of protecting
groups to achieve selective methylation at the C2 and C6 positions. There is a notable absence
of research on the biological effects of this specific isomer, making it an open area for future
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investigation. This guide provides the foundational chemical knowledge for researchers
interested in exploring the properties and potential applications of this and other selectively
methylated carbohydrates.

 To cite this document: BenchChem. [An In-depth Technical Guide on 2,6-Di-O-methyl-D-
glucose]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15180738#natural-occurrence-of-2-6-di-o-methyl-d-
glucose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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